3-fluoro-5-methyl-N-(pentan-2-yl)aniline

• Molecular Formula: C12H18FN
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 3-fluoro-5-methyl-N-pentan-2-ylaniline
• InChI: InChI=1S/C12H18FN/c1-4-5-10(3)14-12-7-9(2)6-11(13)8-12/h6-8,10,14H,4-5H2,1-3H3
• InChI Key: AOMQAPCDPOQZLR-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NC1=CC(=CC(=C1)C)F

Description

Molecular Formula: C₁₂H₁₈FN
Molecular Weight: 195.28 g/mol (calculated)
Structural Features:

• A secondary amine with a pentan-2-yl group (branched alkyl chain) attached to the aniline nitrogen.
• Aromatic ring substitutions: Fluorine at position 3 and methyl at position 3.
  Key Properties:
• Fluorine (electron-withdrawing) and methyl (electron-donating) groups create a polarized electronic environment on the aromatic ring, influencing reactivity and intermolecular interactions .
  Applications:
• Serves as a high-purity intermediate in pharmaceutical synthesis (95% purity confirmed in commercial listings) .
• Structural motifs (fluoroalkyl-substituted anilines) are common in agrochemicals and drug candidates due to metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-fluoro-5-methyl-N-(pentan-2-yl)aniline typically involves the following steps:

Nitration: The starting material, 3-fluoro-5-methylbenzene, undergoes nitration to introduce a nitro group.

Reduction: The nitro group is then reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Alkylation: The resulting 3-fluoro-5-methyl aniline is then alkylated with 2-pentanone under acidic conditions to yield 3-fluoro-5-methyl-N-(pentan-2-yl)aniline.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach would involve scaling up the laboratory synthesis procedures, optimizing reaction conditions, and ensuring the purity and yield of the final product through various purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-5-methyl-N-(pentan-2-yl)aniline can undergo several types of chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitroso or nitro derivatives.

Reduction: The compound can be reduced to form corresponding amines or other reduced products.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) in the presence of a palladium catalyst are commonly used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH₃) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products Formed

Oxidation: Nitro derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted aniline derivatives.

Scientific Research Applications

3-Fluoro-5-methyl-N-(pentan-2-yl)aniline has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, although specific applications are still under research.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-fluoro-5-methyl-N-(pentan-2-yl)aniline involves its interaction with various molecular targets. The fluorine atom can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and binding affinity. The amino group can form covalent bonds with electrophilic centers, while the alkyl chain can affect the compound’s solubility and membrane permeability .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Name	Substituents (Aromatic Ring)	Alkyl/Aryl Group on Nitrogen	Molecular Formula	Key Differences vs. Target Compound	Potential Applications	References
3-Fluoro-5-methyl-N-(pentan-2-yl)aniline	3-F, 5-CH₃	Pentan-2-yl	C₁₂H₁₈FN	Reference compound	Pharmaceuticals, agrochemicals
2-Fluoro-5-methoxy-N-(pentan-3-yl)aniline	2-F, 5-OCH₃	Pentan-3-yl	C₁₂H₁₈FNO	- Methoxy (stronger electron donor) - Linear pentan-3-yl group	Organic synthesis intermediates
3-Chloro-4-methoxy-N-(pentan-2-yl)aniline	3-Cl, 4-OCH₃	Pentan-2-yl	C₁₂H₁₈ClNO	- Chlorine (higher electronegativity) - Methoxy at position 4	Antibacterial agents
2-Fluoro-5-(trifluoromethyl)aniline	2-F, 5-CF₃	None (primary amine)	C₇H₅F₄N	- Trifluoromethyl (strong electron-withdrawing) - Lacks alkyl chain	Fluorinated drug precursors
3-Fluoro-N-[phenyl(pyridin-2-yl)methyl]aniline	3-F	Phenyl-pyridinylmethyl	C₁₈H₁₅FN₂	- Bulky aromatic substituent - Enhanced π-π stacking capability	Catalysis, ligand design

Electronic and Steric Effects

• Fluorine vs.
• Methoxy vs. Methyl: Methoxy (as in 2-Fluoro-5-methoxy-N-(pentan-3-yl)aniline ) is a stronger electron donor, increasing resonance stabilization but reducing metabolic stability compared to methyl.
• Trifluoromethyl Group :
  • The CF₃ group in 2-Fluoro-5-(trifluoromethyl)aniline imparts high electronegativity and lipophilicity, favoring interactions with hydrophobic protein pockets.

Steric Considerations

• Branched vs. Linear Alkyl Chains :
  • The pentan-2-yl group (branched) in the target compound may reduce rotational freedom compared to pentan-3-yl , affecting conformational flexibility in drug-receptor interactions.
• Aromatic Bulk :
  • N-[phenyl(pyridin-2-yl)methyl] substitution introduces steric hindrance, limiting accessibility in catalytic sites but enhancing selectivity for planar targets.

Biological Activity

3-Fluoro-5-methyl-N-(pentan-2-yl)aniline is an organic compound derived from aniline, characterized by a fluorine atom at the 3-position, a methyl group at the 5-position, and a pentan-2-yl substituent on the nitrogen atom. Its unique structure enhances its reactivity and biological properties, making it an intriguing subject for research in medicinal chemistry and organic synthesis.

Property	Value
Molecular Formula	C12H16FN
Molecular Weight	197.26 g/mol
LogP	3.0
Solubility (pH 7.4)	Moderate
TPSA (Topological Polar Surface Area)	68 Ų

The presence of the fluorine atom contributes to its ability to form hydrogen bonds, while the pentan-2-yl group increases lipophilicity, facilitating cellular penetration.

Biological Activity Overview

Research indicates that 3-fluoro-5-methyl-N-(pentan-2-yl)aniline exhibits significant biological activity through its interactions with various biological targets, including enzymes and receptors. The compound has been studied for potential applications in enzyme modulation and as a biochemical probe.

The mechanism of action involves:

• Binding Affinity : The fluorine atom enhances binding to target proteins through hydrogen bonds and van der Waals interactions.
• Lipophilicity : The pentan-2-yl group aids in membrane permeability, allowing effective cellular uptake.
• Selectivity : Structural features influence selectivity towards specific biological targets, which is crucial for therapeutic applications.

Case Studies and Research Findings

• Enzyme Interaction Studies :
  • A study demonstrated that 3-fluoro-5-methyl-N-(pentan-2-yl)aniline binds effectively to several enzymes, showing potential as an inhibitor in metabolic pathways. The binding kinetics were analyzed using surface plasmon resonance (SPR), revealing a dissociation constant (Kd) in the low micromolar range.
• Anticancer Activity :
  • In vitro assays on cancer cell lines showed that this compound induces apoptosis and cell cycle arrest. The mechanism involves modulation of key signaling pathways associated with cell proliferation and survival, particularly through inhibition of cyclin-dependent kinases (CDKs) .
• Antimicrobial Properties :
  • Preliminary screening indicated that 3-fluoro-5-methyl-N-(pentan-2-yl)aniline exhibits antimicrobial activity against various bacterial strains. The minimum inhibitory concentration (MIC) values were determined, suggesting efficacy comparable to established antimicrobial agents.

Potential Applications

The diverse biological activities of 3-fluoro-5-methyl-N-(pentan-2-yl)aniline suggest several potential applications:

• Pharmaceutical Development : As a lead compound for developing new drugs targeting specific enzymes or receptors.
• Biochemical Probes : For studying enzyme kinetics and receptor-ligand interactions in cellular models.
• Antimicrobial Agents : Further development could lead to new treatments for bacterial infections.